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Audience: Researchers, scientists, and drug development professionals.

Introduction: Argyrins are a class of naturally produced cyclic octapeptides with significant

antimicrobial properties, particularly against multidrug-resistant bacteria like Pseudomonas

aeruginosa.[1][2] Their mechanism of action involves the inhibition of protein synthesis, a

critical cellular process, making them a promising avenue for novel antibiotic development.[2]

[3] Understanding the precise molecular interactions between argyrins and their target is

paramount for structure-based drug design and optimization. This document details the

application of Cryo-Electron Microscopy (Cryo-EM) to elucidate the high-resolution structure of

the Argyrin B (ArgB), a representative member of the argyrin family, in complex with the

bacterial ribosome and Elongation Factor G (EF-G). The findings reveal that ArgB traps EF-G

on the ribosome, stalling the process of translocation during protein synthesis.[1][4]

Mechanism of Action: Structural and kinetic analyses have demonstrated that Argyrin B does

not prevent EF-G from binding to the ribosome, as previously suggested. Instead, it binds to

EF-G once it is already associated with the ribosome.[1][4] ArgB occupies a distinct site on EF-

G, at the interface of domains III and V.[1][5] This binding event locks EF-G in a specific

conformation after GTP hydrolysis, thereby inhibiting the subsequent conformational changes
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required for the completion of tRNA and mRNA translocation and the eventual release of EF-G

from the ribosome.[2][4] This mechanism effectively traps the ribosome in an intermediate state

of translocation, leading to a halt in protein synthesis.[3]
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Mechanism of Argyrin B Action on Ribosomal Translocation
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General Workflow for Cryo-EM Structural Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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